Cas no 907544-20-1 (tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate
• CAS No: 907544-20-1
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD17976872
• CID: 1083174
• PubChem ID: 11736104
• Update Time: 2025-11-07

tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
• tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate
• 4-amino-1-methylpiperidin-2-one hydrochloride
• tert-butyl cis-4-amino-3-fluoropiperidine-1-carboxylate
• cis-1,1-dimethylethyl 4-amino-3-fluoro-1-piperidinecarboxylate
• cis-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
• Cis (3s, 4r)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
• PubChem24361
• ZQRYPCAUVKVMLZ-JGVFFNPUSA-N
• WT1096
• (3S,4R)-TERT-BUTYL 4-AMINO-
• A857739
• cis-(3S,4R)-1-Boc-4-amino-3-fluoropiperidine
• (3S, 4R)-4-Amino-1-tert-butoxycarbonyl-3-fluoropiperidine
• P12193
• (3S*,4R*)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
• (3S,4R)-t-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
• CIS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
• SCHEMBL729549
• (3S,4R)-4-Amino-1-tert-butoxycarbonyl-3-fluoropiperidine
• cis-tert-butyl4-amino-3-fluoropiperidine-1-carboxylate
• MFCD17976872
• 907544-20-1
• (3S,4R)-TERT-BUTYL 4-AMINO-3-FLUOROPIPERIDINE-1-CARBOXYLATE RACEMATE
• (3S,4R)-1-Boc-3-fluoropiperidin-4-amine
• AMY35468
• tert-butyl 4-amino-3-fluoro-1-piperidinecarboxylate
• 577691-56-6
• J-501285
• AS-51239
• CS-0058582
• AKOS015900818
• AU-004/43368276
• DB-078790

• MDL： MFCD17976872
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m0/s1
• InChI Key： ZQRYPCAUVKVMLZ-JGVFFNPUSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1N

Computed Properties

• Exact Mass: 218.14300
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 0.8

Experimental Properties

• PSA: 55.56000
• LogP: 1.93080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate

Introduction to Tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate (CAS No. 907544-20-1)

tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate, identified by its CAS number 907544-20-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing nitrogen. The presence of a fluorine atom and specific stereocenters at the 3S and 4R positions adds unique properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The< strong>tert-butyl group attached to the piperidine ring enhances the stability of the molecule, making it more suitable for further functionalization in drug design. The stereochemistry at the 3S and 4R positions is crucial, as it influences the compound's interactions with biological targets. This precise stereochemical configuration is often a key factor in determining the efficacy and selectivity of potential drug candidates.

In recent years, there has been a growing interest in fluorinated piperidine derivatives due to their potential applications in medicinal chemistry. The fluorine atom can modulate the electronic properties of the molecule, affecting its binding affinity and metabolic stability. For instance, fluorine substitution has been shown to improve the bioavailability of drugs by enhancing their lipophilicity and resistance to enzymatic degradation.

One of the most compelling aspects of tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases. The versatility of this intermediate allows for the creation of diverse molecular architectures, enabling the exploration of multiple drug discovery pathways.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The piperidine scaffold is a common motif in kinase inhibitors due to its ability to mimic natural substrates and interact with specific binding pockets on the enzyme. The introduction of a fluorine atom and stereocenters further refines these interactions, leading to more potent and selective inhibitors.

The< strong>3S and< strong>4R stereochemistry of tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate has been particularly well-studied in the context of G protein-coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that play a crucial role in cellular signaling pathways. By designing molecules with specific stereochemical features, researchers can fine-tune their binding properties to target particular GPCRs with high affinity and selectivity.

In addition to its applications in oncology and neurology, this compound has shown promise in antiviral research. The ability to modify both the core structure and stereochemistry allows for the development of molecules that can interfere with viral replication mechanisms. For example, fluorinated piperidine derivatives have been investigated as inhibitors of viral proteases and polymerases, offering new strategies for combating emerging infectious diseases.

The synthesis of tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as chiral resolution and asymmetric catalysis, are often employed to ensure the correct stereochemical configuration. These methods not only enhance the efficiency of production but also contribute to sustainable pharmaceutical manufacturing practices.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are exploring ways to improve its solubility, bioavailability, and metabolic stability through structural modifications. By understanding how different functional groups influence these properties, scientists can design next-generation drugs that are more effective and better tolerated by patients.

In conclusion, tert-butyl (3S,4R)-4-amino-3-fluoropiperidine-1-carboxylate (CAS No. 907544-20-1) is a versatile intermediate with significant potential in pharmaceutical development. Its unique structural features make it an invaluable tool for creating novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts worldwide.